2-methyl-8-(2-methylphenyl)-3-phenyl-8,9-dihydropyrazolo[5,1-c][1,2,4]benzotriazin-6(7H)-one

• Molecular Formula: C23H20N4O
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 2-methyl-8-(2-methylphenyl)-3-phenyl-8,9-dihydro-7H-pyrazolo[5,1-c][1,2,4]benzotriazin-6-one
• InChI: InChI=1S/C23H20N4O/c1-14-8-6-7-11-18(14)17-12-19-22(20(28)13-17)24-25-23-21(15(2)26-27(19)23)16-9-4-3-5-10-16/h3-11,17H,12-13H2,1-2H3
• InChI Key: BQNAWKDCWXZCIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CC3=C(C(=O)C2)N=NC4=C(C(=NN34)C)C5=CC=CC=C5

Description

2-methyl-8-(2-methylphenyl)-3-phenyl-8,9-dihydropyrazolo[5,1-c][1,2,4]benzotriazin-6(7H)-one is a complex organic compound with a unique structure that combines multiple aromatic rings and heterocyclic elements

Preparation Methods

The synthesis of 2-methyl-8-(2-methylphenyl)-3-phenyl-8,9-dihydropyrazolo[5,1-c][1,2,4]benzotriazin-6(7H)-one typically involves multi-step organic reactions. The synthetic route often starts with the preparation of intermediate compounds, which are then subjected to cyclization and functionalization reactions under specific conditions. Industrial production methods may involve optimization of these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The aromatic rings in the compound can undergo electrophilic and nucleophilic substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-methyl-8-(2-methylphenyl)-3-phenyl-8,9-dihydropyrazolo[5,1-c][1,2,4]benzotriazin-6(7H)-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may have potential biological activity, making it a candidate for drug discovery and development.

Medicine: Research is ongoing to explore its potential therapeutic effects.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 2-methyl-8-(2-methylphenyl)-3-phenyl-8,9-dihydropyrazolo[5,1-c][1,2,4]benzotriazin-6(7H)-one exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in biological activity, making it a compound of interest for further study. The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

When compared to similar compounds, 2-methyl-8-(2-methylphenyl)-3-phenyl-8,9-dihydropyrazolo[5,1-c][1,2,4]benzotriazin-6(7H)-one stands out due to its unique structure and potential applications. Similar compounds include other pyrazolo[5,1-c][1,2,4]benzotriazine derivatives, which may have different substituents and functional groups. The uniqueness of this compound lies in its specific combination of aromatic rings and heterocyclic elements, which contribute to its distinct chemical and biological properties.